Cas no 5775-86-0 (4-Bromo-1,5-dimethyl-1H-pyrazole)

• Product Name: 4-Bromo-1,5-dimethyl-1H-pyrazole
• CAS No: 5775-86-0
• MF: C₅H₇BrN₂
• MW: 175.026479959488
• MDL: MFCD09759006
• CID: 1036199
• PubChem ID: 12615417
• Update Time: 2025-04-20

4-Bromo-1,5-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1,5-dimethyl-1H-pyrazole
• 1,5-dimethyl-4-bromopyrazole
• 1,5-Dimethyl-4-brom-pyrazol
• 4-Brom-1,5-dimethyl-1H-pyrazol
• 4-bromo-1,5-dimethyl-pyrazole
• BB_SC-6369
• 4-Bromo-1,5-dimethylpyrazole
• YWTIJBYUQXQACR-UHFFFAOYSA-N
• 1,5-Dimethyl-4-bromo-1H-pyrazole
• SBB019101
• STK503170
• EBD211905
• BBL031474
• RP23692
• AB51571
• 1H-Pyrazole, 4-bromo-1,5-dimethyl-
• AM804078
• SY032821
• AK112705
• ST4146407
• AB1008895
• AB0091210
• BB 0254460
• V6735
• 5775-86-0
• MFCD09759006
• SCHEMBL12926046
• AKOS000302003
• 4-Bromo-1,5-dimethyl-1H-pyrazole, AldrichCPR
• AS-18017
• J-514535
• DB-072369
• A869595
• DTXSID90504421
• EN300-188554
• CS-0038657
• Z1198224382
• ALBB-004435
• pyrazole, 4-bromo-1,5-dimethyl-

• MDL： MFCD09759006
• Inchi： 1S/C5H7BrN2/c1-4-5(6)3-7-8(4)2/h3H,1-2H3
• InChI Key： YWTIJBYUQXQACR-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C)C=1C

Computed Properties

• Exact Mass: 173.97900
• Monoisotopic Mass: 173.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 86.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8
• XLogP3: 1.3

Experimental Properties

• Density: 1.5059 g/cm3 (20 ºC)
• Melting Point: 43 ºC
• Boiling Point: 105 ºC (21 Torr)
• Flash Point: 81.0±21.8 ºC,
• Refractive Index: 1.521 (589.3 nm 20 ºC)
• Solubility: Slightly soluble (6.5 g/l) (25 º C),
• PSA: 17.82000
• LogP: 1.49100

4-Bromo-1,5-dimethyl-1H-pyrazole Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides